Cas no 2609019-15-8 (potassium 5-(3,5-dichlorophenyl)-1,3,4-oxadiazole-2-carboxyl ate)

• Product Name: potassium 5-(3,5-dichlorophenyl)-1,3,4-oxadiazole-2-carboxyl ate
• CAS No: 2609019-15-8
• MF: C₉H₅Cl₂KN₂O₃
• MW: 299.151901006699
• CID: 5453937
• Update Time: 2025-06-12

potassium 5-(3,5-dichlorophenyl)-1,3,4-oxadiazole-2-carboxyl ate Chemical and Physical Properties

Names and Identifiers

• potassium 5-(3,5-dichlorophenyl)-1,3,4-oxadiazole-2-carboxyl ate

• Inchi： 1S/C9H4Cl2N2O3.K.H/c10-5-1-4(2-6(11)3-5)7-12-13-8(16-7)9(14)15;;/h1-3H,(H,14,15);;
• InChI Key： DELOOGZAUQZRAC-UHFFFAOYSA-N
• SMILES： C(C1=NN=C(C2C=C(Cl)C=C(Cl)C=2)O1)(=O)O.[KH]

Additional information on potassium 5-(3,5-dichlorophenyl)-1,3,4-oxadiazole-2-carboxyl ate

Recent Advances in the Study of Potassium 5-(3,5-Dichlorophenyl)-1,3,4-Oxadiazole-2-Carboxylate (CAS: 2609019-15-8)

Potassium 5-(3,5-dichlorophenyl)-1,3,4-oxadiazole-2-carboxylate (CAS: 2609019-15-8) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxadiazole core and dichlorophenyl substituent, exhibits promising biological activities, particularly in the context of antimicrobial and anticancer applications. The following research brief synthesizes the latest findings related to this compound, highlighting its potential therapeutic benefits and underlying mechanisms of action.

Recent studies have focused on the synthesis and optimization of potassium 5-(3,5-dichlorophenyl)-1,3,4-oxadiazole-2-carboxylate, with particular emphasis on its structural modifications to enhance bioavailability and target specificity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity. Computational modeling has also been utilized to predict its binding affinities to various biological targets, such as bacterial enzymes and cancer cell receptors.

In vitro and in vivo experiments have demonstrated the compound's efficacy against a range of Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to mammalian cells. These findings suggest its potential as a lead candidate for the development of new antibiotics, especially in the face of rising antimicrobial resistance. Additionally, preliminary studies indicate that the compound may inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways, such as the PI3K/Akt/mTOR cascade.

Despite these promising results, further research is needed to fully elucidate the compound's pharmacokinetic and pharmacodynamic properties. Current investigations are exploring its stability under physiological conditions, as well as its potential for formulation into drug delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, potassium 5-(3,5-dichlorophenyl)-1,3,4-oxadiazole-2-carboxylate represents a compelling area of research in the quest for novel therapeutic agents. Its dual antimicrobial and anticancer activities, combined with its favorable safety profile, position it as a promising candidate for future drug development. Continued exploration of its mechanisms and optimization of its chemical properties will be critical to unlocking its full potential in the field of biomedicine.